Cas no 1806535-09-0 (1,5-Dimethyl-2-ethyl-4-nitrobenzene)

• Product Name: 1,5-Dimethyl-2-ethyl-4-nitrobenzene
• CAS No: 1806535-09-0
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5004529
• Update Time: 2025-05-20

1,5-Dimethyl-2-ethyl-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-2-ethyl-4-nitrobenzene

• Inchi： 1S/C10H13NO2/c1-4-9-6-10(11(12)13)8(3)5-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： HHBDDCSUMXKSPZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(CC)=C(C)C=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1,5-Dimethyl-2-ethyl-4-nitrobenzene

Introduction to 1,5-Dimethyl-2-ethyl-4-nitrobenzene (CAS No. 1806535-09-0)

1,5-Dimethyl-2-ethyl-4-nitrobenzene (CAS No. 1806535-09-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring system substituted with methyl, ethyl, and nitro groups, which confer distinct chemical and physical properties.

The molecular formula of 1,5-Dimethyl-2-ethyl-4-nitrobenzene is C₁₀H₁₃NO₂, and its molecular weight is approximately 179.21 g/mol. The compound exists as a yellow crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. Its melting point is around 68°C, and it has a boiling point of approximately 280°C at standard atmospheric pressure.

The synthesis of 1,5-Dimethyl-2-ethyl-4-nitrobenzene typically involves a series of well-defined chemical reactions. One common method involves the nitration of 1,5-dimethyl-2-ethylbenzene using a mixture of concentrated nitric acid and sulfuric acid. This reaction introduces the nitro group to the aromatic ring, resulting in the formation of the desired product. The reaction conditions, such as temperature and concentration of reagents, are carefully controlled to ensure high yield and purity.

In terms of its chemical reactivity, 1,5-Dimethyl-2-ethyl-4-nitrobenzene exhibits several interesting properties. The presence of the nitro group makes it an excellent electrophile, capable of participating in various electrophilic aromatic substitution reactions. Additionally, the compound can undergo reduction reactions to form the corresponding amine derivative, which can be further functionalized for a wide range of applications.

1,5-Dimethyl-2-ethyl-4-nitrobenzene has been explored for its potential use in pharmaceutical research. Recent studies have shown that compounds with similar structures exhibit anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that certain nitro-substituted benzene derivatives demonstrated significant inhibition of cancer cell growth in vitro. This finding suggests that 1,5-Dimethyl-2-ethyl-4-nitrobenzene could serve as a valuable starting material for the development of novel therapeutic agents.

Beyond pharmaceutical applications, 1,5-Dimethyl-2-ethyl-4-nitrobenzene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research conducted at the University of California demonstrated that compounds with similar structures could be used as electron acceptors in organic solar cells, leading to improved device performance and efficiency.

In the field of chemical synthesis, 1,5-Dimethyl-2-ethyl-4-nitrobenzene serves as an important intermediate for the preparation of more complex molecules. Its versatility allows chemists to introduce various functional groups through selective reactions, making it a valuable building block in synthetic chemistry. For example, the compound can be used to synthesize complex natural products or pharmaceutical intermediates through multi-step reaction sequences.

Safety considerations are crucial when handling 1,5-Dimethyl-2-ethyl-4-nitrobenzene. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas or fume hoods, and storing the compound away from incompatible materials.

In conclusion, 1,5-Dimethyl-2-ethyl-4-nitrobenzene (CAS No. 1806535-09-0) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.